Cas no 16491-31-9 (2-Butenoic acid,3-methyl-, 2,4-hexadien-1-yl ester)

• Product Name: 2-Butenoic acid,3-methyl-, 2,4-hexadien-1-yl ester
• CAS No: 16491-31-9
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 233332
• PubChem ID: 6376521
• Update Time: 2025-04-19

2-Butenoic acid,3-methyl-, 2,4-hexadien-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,3-methyl-, 2,4-hexadien-1-yl ester
• [(2E,4E)-hexa-2,4-dienyl] 3-methylbut-2-enoate
• 2.4-Hexadienyl-3-methylcrotonat
• AC1O458P
• hexa-2,4-dien-1-yl 3-methylbut-2-enoate
• NSC195150
• DTXSID50422930
• NSC-195150
• 16491-31-9

• Inchi： 1S/C11H16O2/c1-4-5-6-7-8-13-11(12)9-10(2)3/h4-7,9H,8H2,1-3H3/b5-4+,7-6+
• InChI Key： VYUCYAFXDYNKFS-YTXTXJHMSA-N
• SMILES： O(C(/C=C(\C)/C)=O)C/C=C/C=C/C

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 2.62810